Cas no 19356-22-0 (9,12,15-Octadecatrieneperoxoicacid, (Z,Z,Z)- (9CI))

• Product Name: 9,12,15-Octadecatrieneperoxoicacid, (Z,Z,Z)- (9CI)
• CAS No: 19356-22-0
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 178938
• PubChem ID: 6439905
• Update Time: 2025-04-19

9,12,15-Octadecatrieneperoxoicacid, (Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrieneperoxoicacid, (Z,Z,Z)- (9CI)
• 13-hydroperoxylinolenic acid
• (9Z,12Z,15Z)-octadeca-9,12,15-trieneperoxoic acid
• LINOLENATEHYDROPEROXIDE
• LINOLENICACIDHYDROPEROXIDE
• α-Linorenic acid hydroperoxide
• (9Z,12Z,15Z)-9,12,15-Octadecatrieneperoxoic acid
• 9,12,15-Octadecatrieneperoxoic acid (Z,Z,Z)
• SCHEMBL3048604
• Linolenic hydroperoxide
• 19356-22-0
• OEYKGJFTEBHJCL-PDBXOOCHSA-N
• Linolenate hydroperoxide
• Linolenic (18-3) acid peroxide
• linolenic acid hydroperoxide
• Peroxylinolenic acid
• DTXSID501237609
• 12,13-epoxylinolenic acid

• Inchi： 1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)21-20/h3-4,6-7,9-10,20H,2,5,8,11-17H2,1H3/b4-3-,7-6-,10-9-
• InChI Key： OEYKGJFTEBHJCL-PDBXOOCHSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O)O

Computed Properties

• Exact Mass: 294.2196
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0726 (rough estimate)
• Boiling Point: 376.19°C (rough estimate)
• Refractive Index: 1.5450 (estimate)
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids